Cas no 1226443-36-2 (2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide)

2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide structure
1226443-36-2 structure
Product Name:2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
CAS No:1226443-36-2
MF:C14H18N2O2
MW:246.304923534393
CID:5827791
PubChem ID:49670821
Update Time:2024-01-16

2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-N-(3-pyrrol-1-ylpropyl)furan-3-carboxamide
    • 2,5-dimethyl-N-[3-(1H-pyrrol-1-yl)propyl]furan-3-carboxamide
    • 1226443-36-2
    • VU0528218-1
    • F5937-0197
    • N-(3-(1H-pyrrol-1-yl)propyl)-2,5-dimethylfuran-3-carboxamide
    • AKOS024527611
    • Inchi: 1S/C14H18N2O2/c1-11-10-13(12(2)18-11)14(17)15-6-5-9-16-7-3-4-8-16/h3-4,7-8,10H,5-6,9H2,1-2H3,(H,15,17)
    • InChI Key: FYZKKNHEOLAPSL-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NCCCN2C=CC=C2)=O)=C1C

Computed Properties

  • Exact Mass: 246.136827821g/mol
  • Monoisotopic Mass: 246.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.2Ų

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